Cas no 1303981-41-0 (6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester)

• Product name: 6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester
• CAS No: 1303981-41-0
• MF: C₁₂H₉O₃Br
• MW: 281.102
• CID: 2620264
• PubChem ID: 67305449

6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-4-hydroxy-2-naphthalenecarboxylate
• SCHEMBL2176596
• TUCVLCGOLXMNGU-UHFFFAOYSA-N
• 6-bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester
• DB-402879
• 1303981-41-0
• 6-Bromo-4-hydroxy-naphthalene-2-carboxylic acid methyl ester

• Inchi： InChI=1S/C12H9BrO3/c1-16-12(15)8-4-7-2-3-9(13)6-10(7)11(14)5-8/h2-6,14H,1H3
• InChI Key： TUCVLCGOLXMNGU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 279.97351Da
• Monoisotopic Mass: 279.97351Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.4